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Compound of Interest

Compound Name: Cobalt(II) acetate tetrahydrate

Cat. No.: B147987 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of cobalt(II) acetate
tetrahydrate in various solvents. The information contained herein is intended to support

research, development, and manufacturing activities where this compound is utilized.

Introduction
Cobalt(II) acetate tetrahydrate, with the chemical formula Co(CH₃COO)₂·4H₂O, is a

crystalline solid that appears as pink to red crystals.[1][2] It is a moderately water-soluble

source of cobalt that finds applications as a catalyst in various chemical reactions, a precursor

in the synthesis of materials and coordination complexes, and in electroplating.[3][4]

Understanding its solubility in different solvent systems is critical for its effective application in

these fields.

Quantitative Solubility Data
The solubility of cobalt(II) acetate tetrahydrate varies significantly depending on the solvent

and temperature. The following table summarizes the available quantitative and qualitative

solubility data.
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Solvent Chemical Formula Solubility Temperature (°C)

Water H₂O 380 g/L 20

Water H₂O ~380 g/L 25[5][6]

Ethanol C₂H₅OH Soluble / Miscible[7][8] Not Specified

Methanol CH₃OH Soluble Not Specified

Acetic Acid (glacial) CH₃COOH
Very limited

solubility[9]
Ambient

Acetic Acid-Water

Mixtures (<10%

water)

CH₃COOH / H₂O
Very limited

solubility[9]
Ambient

Dilute Acids - Soluble[2] Not Specified

Pentyl Acetate C₇H₁₄O₂ Soluble[2] Not Specified

Ether (C₂H₅)₂O Slightly Soluble Not Specified

Note: While some sources indicate solubility in alcohols and other organic solvents, specific

quantitative data at standard conditions are not readily available in the reviewed literature. It is

generally observed that the solubility of salts like cobalt(II) acetate increases with temperature.

[10]

Experimental Protocol: Determination of Solubility
This section outlines a general methodology for determining the solubility of cobalt(II) acetate
tetrahydrate in a given solvent. This protocol is based on the isothermal equilibrium method.

3.1 Materials and Equipment

Cobalt(II) acetate tetrahydrate (analytical grade)

Solvent of interest (e.g., ethanol, methanol, acetic acid)

Thermostatic shaker bath or magnetic stirrer with a hot plate
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Calibrated thermometer

Analytical balance (± 0.0001 g)

Volumetric flasks

Pipettes

Syringe filters (chemically compatible with the solvent)

Spectrophotometer (for concentration analysis) or other suitable analytical instrument

3.2 Procedure

Solvent Preparation: Fill a series of sealed containers (e.g., screw-cap vials or flasks) with a

precise volume of the chosen solvent.

Temperature Equilibration: Place the solvent-containing vessels in the thermostatic shaker

bath set to the desired temperature. Allow the solvent to equilibrate for at least one hour.

Addition of Solute: Add an excess amount of cobalt(II) acetate tetrahydrate to each

container. The presence of undissolved solid is necessary to ensure a saturated solution at

equilibrium.

Equilibration: Seal the containers and allow them to agitate in the thermostatic bath for a

sufficient period to reach equilibrium. This can range from several hours to days, depending

on the solvent and temperature. It is advisable to determine the time to equilibrium in

preliminary experiments.

Sample Withdrawal and Filtration: Once equilibrium is reached, stop the agitation and allow

the undissolved solid to settle. Carefully withdraw a known volume of the supernatant using

a pre-heated (to the experimental temperature) pipette or syringe. Immediately filter the

sample using a syringe filter to remove any suspended solid particles.

Sample Dilution: Dilute the filtered, saturated solution to a known volume with the

appropriate solvent to bring the concentration within the analytical range of the chosen

analytical method.
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Concentration Analysis: Determine the concentration of cobalt(II) in the diluted solution using

a suitable analytical technique, such as UV-Vis spectrophotometry (by creating a calibration

curve with standards of known concentration) or atomic absorption spectroscopy.

Calculation of Solubility: Calculate the solubility using the following formula:

Solubility (g/L) = (Concentration of diluted sample (g/L)) x (Dilution factor)

3.3 Safety Precautions

Wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and

a lab coat.

Handle cobalt(II) acetate tetrahydrate in a well-ventilated area or a fume hood, as it can be

harmful if inhaled or ingested.

Consult the Safety Data Sheet (SDS) for detailed safety information.

Visualization of an Experimental Workflow
Cobalt(II) acetate tetrahydrate is frequently used as a precursor in the synthesis of

coordination complexes, such as Schiff base complexes. The following diagram illustrates a

typical experimental workflow for such a synthesis.
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Synthesis of a Cobalt(II) Schiff Base Complex.
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This guide provides foundational knowledge on the solubility of cobalt(II) acetate
tetrahydrate. For specific applications, it is recommended to perform experimental verification

of solubility under the conditions of use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Cobalt (II) Acetate Tetrahydrate - CAS 6147-53-1 | ProChem, Inc. [prochemonline.com]

2. Cobalt(II) acetate - Wikipedia [en.wikipedia.org]

3. researchgate.net [researchgate.net]

4. americanelements.com [americanelements.com]

5. carlroth.com:443 [carlroth.com:443]

6. carlroth.com [carlroth.com]

7. Cobalt(II) acetate tetrahydrate [ghtech.com]

8. Cobalt Acetate [ghtech.com]

9. US3459677A - Preparation of cobaltous acetate solutions - Google Patents
[patents.google.com]

10. solubilityofthings.com [solubilityofthings.com]

To cite this document: BenchChem. [An In-depth Technical Guide to the Solubility of
Cobalt(II) Acetate Tetrahydrate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b147987#solubility-of-cobalt-ii-acetate-tetrahydrate-in-
different-solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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